Cas no 90018-28-3 (Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate)

• Product Name: Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate
• CAS No: 90018-28-3
• MF: C₂₈H₃₀Cl₂N₂O₉
• MW: 609.451806545258
• CID: 796298
• PubChem ID: 13201788
• Update Time: 2025-04-19

Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-1-[4-[4-(2,4,6-trimethylpyridin-1-ium-1-yl)phenoxy]phenyl]pyridin-1-ium,diperchlorate
• 90018-28-3
• 1,1'-[Oxydi(4,1-phenylene)]bis(2,4,6-trimethylpyridin-1-ium) diperchlorate
• DTXSID40527024
• Pyridinium, 1,1'-(oxydi-4,1-phenylene)bis[2,4,6-trimethyl-, diperchlorate

• Inchi： 1S/C28H30N2O.2ClO4/c1-19-15-21(3)29(22(4)16-19)25-7-11-27(12-8-25)31-28-13-9-26(10-14-28)30-23(5)17-20(2)18-24(30)6;2*2-1(3,4)5/h7-18H,1-6H3;;/q+2;2*-1
• InChI Key： JTSZNMVZIGBGJN-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].O(C1C=CC(=CC=1)[N+]1C(C)=CC(C)=CC=1C)C1C=CC(=CC=1)[N+]1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 608.1328359g/mol
• Monoisotopic Mass: 608.1328359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų